Cas no 22608-58-8 (3-((2-Chloroethyl)amino)propyl Dihydrogen Phosphate)

• Product Name: 3-((2-Chloroethyl)amino)propyl Dihydrogen Phosphate
• CAS No: 22608-58-8
• MF: C₅H₁₃ClNO₄P
• MW: 217.587781667709
• CID: 4642205
• PubChem ID: 10608828
• Update Time: 2024-10-30

3-((2-Chloroethyl)amino)propyl Dihydrogen Phosphate Chemical and Physical Properties

Names and Identifiers

• Ifosfamide Impurity A
• 3-((2-Chloroethyl)amino)propyl dihydrogen phosphate
• 3-(2-chloroethylamino)propyl dihydrogen phosphate
• (3-((2-Chloroethyl)amino)propoxy)phosphonic acid
• JD48EH75P4
• 1-Propanol, 3-((2-chloroethyl)amino)-, dihydrogen phosphate (ester)
• 3-((2-Chloroethyl)amino)propyldihydrogenphosphate
• {3-[(2-chloroethyl)amino]propoxy}phosphonic acid
• 1-Propanol, 3-[(2-chloroethyl)amino]-, dihydrogen phosphate (ester)
• EN300-257859
• CHEMBL314429
• IFOSFAMIDE IMPURITY A [EP IMPURITY]
• 3-[(2-chloroethyl)amino]propyl dihydrogen phosphate
• 1-Propanol, 3-[(2-chloroethyl)amino]-, dihydrogen phosphate (ester) (8CI,9CI); Ifosfamide Imp. A
• Ifosfamide impurity A [EP]
• 22608-58-8
• DTXSID701163202
• Z1508674974
• UNII-JD48EH75P4
• 3-((2-Chloroethyl)amino)propyl Dihydrogen Phosphate

• Inchi： 1S/C5H13ClNO4P/c6-2-4-7-3-1-5-11-12(8,9)10/h7H,1-5H2,(H2,8,9,10)
• InChI Key： PITFYGYGJBKWBD-UHFFFAOYSA-N
• SMILES： ClCCNCCCOP(=O)(O)O

Computed Properties

• Exact Mass: 217.0270726 g/mol
• Monoisotopic Mass: 217.0270726 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 217.59
• XLogP3: -3.3
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates